Cas no 1286156-10-2 (4-tert-Butyldimethylsilyloxy-6-fluoro-2-hydroxymethyl-3,4-dihydro-2H-1-benzopyran (Mixture of Diastereomers))

• Product Name: 4-tert-Butyldimethylsilyloxy-6-fluoro-2-hydroxymethyl-3,4-dihydro-2H-1-benzopyran (Mixture of Diastereomers)
• CAS No: 1286156-10-2
• MF: C₁₆H₂₅FO₃Si
• MW: 312.451809644699
• CID: 1063773
• PubChem ID: 57476942
• Update Time: 2025-04-20

4-tert-Butyldimethylsilyloxy-6-fluoro-2-hydroxymethyl-3,4-dihydro-2H-1-benzopyran (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 4-tert-Butyldimethylsilyloxy-6-fluoro-2-hydroxymethyl-3,4-dihydro-2H-1-benzopyran (Mixture of Diastereomers)
• 4-tert-Butyldimethylsilyloxy-6-fluoro-2-hydroxymethyl-3,4-dihydro-2H-1-benzopyran (Mixture of Diastereomers)
• 4-tert-Butyldimethylsilyloxy-6-fluoro-2-hydroxymethyl-3,4-dihydro-2H-1-benzopyran
• DB-253260
• [4-[tert-butyl(dimethyl)silyl]oxy-6-fluoro-3,4-dihydro-2H-chromen-2-yl]methanol
• 1286156-10-2

• Inchi： 1S/C16H25FO3Si/c1-16(2,3)21(4,5)20-15-9-12(10-18)19-14-7-6-11(17)8-13(14)15/h6-8,12,15,18H,9-10H2,1-5H3
• InChI Key： YEAOKGNXQYPAQW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C2C=C(C=CC=2OC(CO)C1)F

Computed Properties

• Exact Mass: 312.15569935g/mol
• Monoisotopic Mass: 312.15569935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 346.4±42.0 °C at 760 mmHg
• Flash Point: 163.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-tert-Butyldimethylsilyloxy-6-fluoro-2-hydroxymethyl-3,4-dihydro-2H-1-benzopyran (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans